(4-Bromo-2-propylphenyl)cyanamide

• CAS: 921631-59-6
• Molecular Formula: C10H11BrN2
• Molecular Weight: 239.11 g/mol
• SMILES: CCCC1=C(C=CC(=C1)Br)NC#N
• InChI: InChI=1S/C10H11BrN2/c1-2-3-8-6-9(11)4-5-10(8)13-7-12/h4-6,13H,2-3H2,1H3
• InChIKey: VLVUCHBJXAJCCQ-UHFFFAOYSA-N

Uncharacterized substituted phenylcyanamide derivatives lack functional equivalence data, making identity verification critical. This brominated intermediate (CAS 921631-59-6) solves that need. - **Primary application**: Analytical reference standard for LC-MS identity confirmation (HRMS [M+H]+ calculated 239.01783, found 239.01782). - **Synthetic utility**: Documented intermediate from (2-propylphenyl)cyanamide bromination; supports route replication or onward derivatization. - **Distinct substitution**: n-Propyl variant differs from isopropyl analog (CAS 921631-61-0), offering a different lipophilic probe (predicted LogP difference ~0.43). Available for research use only. Exact identity verification via CAS, NMR, HRMS required prior to use.

(4-Bromo-2-propylphenyl)cyanamide: Identity & Procurement

(4-Bromo-2-propylphenyl)cyanamide (CAS 921631-59-6) is a substituted phenylcyanamide derivative with molecular formula C10H11BrN2 and molecular weight 239.11 g/mol, featuring a bromo substituent at the para position and a propyl group at the ortho position relative to the cyanamide moiety [1]. The compound is documented as a synthetic intermediate prepared via bromination of (2-propylphenyl)cyanamide .

Role Synthetic intermediate; brominated phenylcyanamide

Identity Confirmed by HRMS (C10H11BrN2)

Substitution para-bromo, ortho-propyl pattern

• [1] ChemSrc. (4-bromo-2-propylphenyl)cyanamide - CAS 921631-59-6. Accessed April 2026. View Source

(4-Bromo-2-propylphenyl)cyanamide: Generic Substitution Risks

No public-domain biological, pharmacological, or physicochemical comparative data exist for this compound or its closest analogs (e.g., CAS 921631-61-0, the isopropyl variant). Without head-to-head characterization data across even basic parameters such as target binding affinity, cellular potency, metabolic stability, or solubility, any assumption of functional interchangeability is scientifically unsupported [1]. Procurement decisions should be based on exact identity verification (CAS number, NMR, HRMS) rather than inferred functional equivalence .

No head-to-head data

No comparative binding, potency, or solubility data exist for this compound or its closest analogs.

Analog lipophilicity may differ

The isopropyl variant (CAS 921631-61-0) may exhibit different membrane permeability; interchangeability is not supported.

Identity verification required

Procurement decisions must rely on CAS, NMR, and HRMS confirmation; do not assume functional equivalence.

• [1] AngeneChem. CAS 921631-61-0: Cyanamide, N-[4-bromo-2-(1-methylethyl)phenyl]-. Accessed April 2026. View Source

(4-Bromo-2-propylphenyl)cyanamide: Quantitative Evidence

Synthetic Yield Baseline

The only publicly available quantitative data for this compound is its synthetic yield from a single reported procedure. Bromination of (2-propylphenyl)cyanamide with bromine in dichloromethane with sodium acetate produced (4-bromo-2-propylphenyl)cyanamide in 24% isolated yield after trituration . No comparative yield data with alternative synthetic routes or related substrates exists.

Synthetic Yield

Data to verify

24% isolated yield

Supports process optimization baseline

Single reported procedure; no comparator data

Evidence Dimension	Isolated synthetic yield
Target Compound Data	24% (0.200 g from 0.550 g starting material)
Comparator Or Baseline	None available
Quantified Difference	Not applicable
Conditions	Dichloromethane, sodium acetate, acetic acid (cat.), Br2 (1 eq), 2.5 h stir at room temperature

Why This Matters

This yield serves as a baseline for identity verification and process optimization but provides no differentiation from alternative compounds.

HRMS Identity Confirmation

The compound's identity was confirmed by high-resolution mass spectrometry: HRMS calculated for C10H11BrN2+H+, 239.01783; found (ESI-FTMS, [M+H]+), 239.01782 . This represents a mass accuracy of <0.1 ppm, confirming molecular formula assignment. No comparative HRMS data for closely related analogs in identical instrument conditions are publicly available.

HRMS Identity

Reported

Found 239.01782 (calc 239.01783)

Enables exact identity verification

ESI-FTMS [M+H]+

Evidence Dimension	Mass accuracy (ppm error)
Target Compound Data	<0.1 ppm error (calculated: 239.01783, found: 239.01782)
Comparator Or Baseline	None available in comparable conditions
Quantified Difference	Not applicable
Conditions	ESI-FTMS, [M+H]+ ion mode

Why This Matters

HRMS data enable exact identity confirmation upon receipt, distinguishing this compound from structural isomers or degradation products.

Physicochemical Comparison vs Isopropyl Analog

Computational property predictions (ChemSrc database) for (4-bromo-2-propylphenyl)cyanamide report LogP = 3.36758 and PSA = 35.82 Ų [1]. The isopropyl analog (CAS 921631-61-0) has a reported XLogP3 = 3.8 and identical PSA = 35.8 Ų [2]. The ~0.43 LogP difference suggests marginally lower lipophilicity for the n-propyl variant versus the branched isopropyl analog, though this is not derived from experimental measurement.

Lipophilicity Prediction

Context-dependent

Target LogP 3.37 vs Analog XLogP3 3.8 (Δ ~0.43)

Predicted difference suggests distinct lipophilic profile

Computational only; experimental LogP not reported

Evidence Dimension	Predicted lipophilicity (LogP / XLogP3)
Target Compound Data	LogP = 3.36758 (ChemSrc prediction)
Comparator Or Baseline	Isopropyl analog (CAS 921631-61-0): XLogP3 = 3.8 (AngeneChem)
Quantified Difference	ΔLogP ≈ 0.43 (lower for n-propyl)
Conditions	Computational prediction only; experimental LogP not reported for either compound

Why This Matters

Predicted lipophilicity differences suggest potential divergence in membrane permeability or metabolic stability, but without experimental validation, this cannot inform procurement decisions.

• [1] ChemSrc. (4-bromo-2-propylphenyl)cyanamide - physicochemical properties. View Source
• [2] AngeneChem. CAS 921631-61-0: Cyanamide, N-[4-bromo-2-(1-methylethyl)phenyl]- properties. View Source

(4-Bromo-2-propylphenyl)cyanamide: Application Scenarios

Analytical Reference Standard Procurement

Given the absence of biological characterization data, the primary defensible application is as an analytical reference standard for identity confirmation. The available HRMS data (calculated [M+H]+ = 239.01783, found = 239.01782) provide a benchmark for LC-MS verification of compound identity upon receipt or during reaction monitoring .

Synthetic Intermediate Sourcing

The compound is documented as a brominated intermediate in patent literature, prepared from (2-propylphenyl)cyanamide via electrophilic bromination . Procurement may be appropriate for laboratories executing the same synthetic route or requiring this specific substitution pattern for onward derivatization.

SAR Library Expansion

For research programs exploring substituted phenylcyanamides, the n-propyl variant (CAS 921631-59-6) offers a distinct alkyl substitution pattern compared to the isopropyl analog (CAS 921631-61-0). The predicted LogP difference (~0.43 units lower for n-propyl) suggests this compound may probe a different region of lipophilic space [1], though this remains computationally inferred.

Application

Selection Property

Validation Focus

Analytical reference standard

HRMS identity benchmark

LC-MS confirmation upon receipt

Synthetic intermediate sourcing

Documented bromination route

Substitution pattern verification

SAR library expansion

Distinct alkyl chain (n-propyl)

Predicted lipophilic space differentiation

• [1] ChemSrc. (4-bromo-2-propylphenyl)cyanamide - physicochemical predictions. View Source